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Compound of Interest

Compound Name: Bace2-IN-1
Cat. No.: B15606792
Get Quote
\ J

For researchers, scientists, and drug development professionals, the proper disposal of
chemical reagents is a critical component of laboratory safety and environmental responsibility.
This document provides a comprehensive guide to the proper disposal of Bace2-IN-1, a
selective BACEZ2 inhibitor. While Bace2-IN-1 is not classified as a hazardous substance or
mixture according to available Safety Data Sheets (SDS), adherence to proper disposal
protocols is essential to ensure a safe laboratory environment.[1]

Physicochemical and Safety Data

All quantitative data regarding Bace2-IN-1 is summarized in the table below for easy reference.
This information is crucial for safe handling and storage, which are prerequisites for proper
disposal.
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Property Value Source
Molecular Formula C36H38F3N303 [1]
Molecular Weight 617.70 g/mol [1]
CAS Number 1676107-08-6 [1]
Appearance Solid [2]
Storage Temperature -20°C [2]

Hazard Classification

Not a hazardous substance or

mixture

[1]

Step-by-Step Disposal Protocol

Even though Bace2-IN-1 is not classified as hazardous, it is imperative to follow institutional

and local regulations for chemical waste disposal. Never dispose of chemical waste down the

drain or in regular solid waste without prior approval from your institution's Environmental
Health and Safety (EHS) department.

1. Personal Protective Equipment (PPE): Before handling Bace2-IN-1 for disposal, ensure you

are wearing appropriate PPE, including:

o Safety glasses or goggles

e Lab coat

e Chemically resistant gloves

2. Waste Segregation and Collection:

« Solid Waste: Collect solid Bace2-IN-1 waste in a clearly labeled, sealed container. The label

should include the chemical name ("Bace2-IN-1"), the quantity, and the date.

o Liquid Waste: If Bace2-IN-1 is in a solvent, collect it in a compatible, leak-proof, and clearly

labeled hazardous waste container. Do not mix with other incompatible waste streams.
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o Contaminated Labware: Dispose of any labware, such as pipette tips or vials, that has come
into contact with Bace2-IN-1 as chemically contaminated waste. These should be collected
in a designated, puncture-resistant container.

3. Consultation with EHS:

» Contact your institution's EHS office to determine the specific disposal procedures for non-
hazardous chemical waste. They will provide guidance on proper labeling, storage, and
pickup schedules for chemical waste.

4. \Waste Storage:

o Store the sealed waste container in a designated and well-ventilated satellite accumulation
area until it is collected by the EHS department.

5. Documentation:

e Maintain a log of all chemical waste generated, including the name of the chemical, quantity,
and date of disposal.

Experimental Workflow for Disposal

The following diagram illustrates a logical workflow for the proper disposal of a research
chemical like Bace2-IN-1.
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Initial Assessment
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Bace2-IN-1 Disposal Workflow
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By adhering to these procedures, researchers can ensure the safe and responsible disposal of
Bace2-IN-1, fostering a secure and compliant laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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